Cas no 1805291-52-4 (Methyl 2-(difluoromethyl)-5-fluoro-3-nitropyridine-6-acetate)

• Product Name: Methyl 2-(difluoromethyl)-5-fluoro-3-nitropyridine-6-acetate
• CAS No: 1805291-52-4
• MF: C₉H₇F₃N₂O₄
• MW: 264.158092737198
• CID: 4883836
• Update Time: 2025-10-29

Methyl 2-(difluoromethyl)-5-fluoro-3-nitropyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(difluoromethyl)-5-fluoro-3-nitropyridine-6-acetate

• Inchi： 1S/C9H7F3N2O4/c1-18-7(15)3-5-4(10)2-6(14(16)17)8(13-5)9(11)12/h2,9H,3H2,1H3
• InChI Key： BVLUNVYEEDZJRP-UHFFFAOYSA-N
• SMILES： FC1=CC(=C(C(F)F)N=C1CC(=O)OC)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 323
• XLogP3: 1.3
• Topological Polar Surface Area: 85

Additional information on Methyl 2-(difluoromethyl)-5-fluoro-3-nitropyridine-6-acetate

Methyl 2-(difluoromethyl)-5-fluoro-3-nitropyridine-6-acetate: A Comprehensive Overview

Methyl 2-(difluoromethyl)-5-fluoro-3-nitropyridine-6-acetate, with the CAS number 1805291-52-4, is a highly specialized organic compound that has garnered significant attention in the fields of agricultural chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a methyl ester group, a difluoromethyl group, a fluoro group, and a nitro group. The combination of these substituents imparts distinctive chemical properties, making it a valuable molecule for various applications.

The synthesis of Methyl 2-(difluoromethyl)-5-fluoro-3-nitropyridine-6-acetate involves advanced organic synthesis techniques, including multi-step reactions and precise control over reaction conditions. Recent studies have highlighted its potential as a pesticide intermediate, particularly in the development of novel insecticides. Its ability to target specific pest species without adversely affecting non-target organisms has made it a subject of interest for sustainable agricultural practices.

In the pharmaceutical sector, this compound has been explored as a lead molecule in drug discovery programs. The presence of the nitro group and fluorinated substituents enhances its bioactivity, making it a promising candidate for anti-cancer and anti-inflammatory drug development. Researchers have also investigated its role as a bioisostere, where it can replace existing drug molecules with improved pharmacokinetic properties.

Recent advancements in computational chemistry have enabled detailed studies of the electronic structure and reactivity of Methyl 2-(difluoromethyl)-5-fluoro-3-nitropyridine-6-acetate. Quantum mechanical calculations have revealed that the nitro group significantly influences the molecule's electron-withdrawing properties, enhancing its reactivity in various chemical transformations. This insight has facilitated the design of more efficient synthetic pathways for this compound.

The environmental impact of Methyl 2-(difluoromethyl)-5-fluoro-3-nitropyridine-6-acetate has also been a focal point of recent research. Studies have demonstrated that its degradation products are non-toxic to aquatic life, making it an eco-friendly alternative to traditional agrochemicals. However, further investigations are required to fully understand its long-term effects on soil microbiota and ecosystems.

In conclusion, Methyl 2-(difluoromethyl)-5-fluoro-3-nitropyridine-6-acetate is a versatile compound with diverse applications across multiple industries. Its unique chemical structure, coupled with recent research findings, positions it as a key player in the development of innovative solutions for agricultural and pharmaceutical challenges. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to both scientific and industrial advancements.